Cas no 1822679-87-7 (3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one)

• Product Name: 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one
• CAS No: 1822679-87-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD28133537
• CID: 4827385
• Update Time: 2025-06-28

3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one

• MDL： MFCD28133537
• Inchi： 1S/C10H11NO2/c12-10-8(4-3-7-13-10)9-5-1-2-6-11-9/h1-2,5-6,8H,3-4,7H2
• InChI Key： RGXGHADVCBAJNF-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CN=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one

Professional Introduction to 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one (CAS No. 1822679-87-7)

3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one, identified by its CAS number 1822679-87-7, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine ring linked to a tetrahydropyranone core, making it a versatile scaffold for medicinal chemistry applications. The unique structural attributes of this molecule have garnered attention for its potential in developing novel therapeutic agents.

The compound's molecular structure, characterized by a rigid pyridine moiety and a flexible tetrahydropyranone ring, provides an ideal platform for modulating biological activity. The pyridine ring is well-known for its ability to interact with various biological targets, including enzymes and receptors, while the tetrahydropyranone segment offers conformational flexibility, enabling the design of molecules with optimized pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one in the context of central nervous system (CNS) disorders. Studies have demonstrated that derivatives of this compound exhibit promising activities as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine moiety's ability to cross the blood-brain barrier and interact with neuroreceptors has been particularly highlighted in these investigations.

Moreover, the tetrahydropyranone core has shown to enhance the metabolic stability of drug candidates, a crucial factor in drug development. This stability is attributed to the reduced reactivity of the oxygen-containing heterocycle compared to other functional groups like lactones or ketones. Such properties make 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have facilitated the design of more sophisticated derivatives of this compound. Molecular modeling studies have identified key structural features that can enhance binding affinity and selectivity towards target proteins. These insights have guided the synthesis of novel analogs with improved pharmacological profiles, underscoring the importance of 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one as a building block in drug discovery.

The compound's versatility extends beyond CNS applications. Research has also explored its potential in anti-inflammatory and anticancer therapies. The pyridine ring has been found to modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules, while the tetrahydropyranone segment contributes to the molecule's ability to inhibit proliferation in cancer cells. These findings highlight the broad therapeutic scope of 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one.

In conclusion, 3-(Pyridin-2-yl)tetrahydro-2H-pyran-2-one (CAS No. 1822679-87-7) represents a valuable scaffold in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, and cancer make it a compelling subject for further investigation. As computational methods continue to refine molecular design, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.